Cas no 865175-48-0 (4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)
4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
- Benzamide, 4-cyano-N-[6-(methylsulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-
-
- Inchi: 1S/C19H15N3O3S2/c1-3-10-22-16-9-8-15(27(2,24)25)11-17(16)26-19(22)21-18(23)14-6-4-13(12-20)5-7-14/h3-9,11H,1,10H2,2H3
- InChI Key: SKTUPFSYRFKZNB-UHFFFAOYSA-N
- SMILES: C(N=C1N(CC=C)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(C#N)C=C1
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 666.3±65.0 °C(Predicted)
- pka: -4.20±0.20(Predicted)
4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1365-1089-2μmol |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-5μmol |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-10μmol |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-20μmol |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-1mg |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-2mg |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-3mg |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-4mg |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-5mg |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1365-1089-10mg |
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
865175-48-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
Recent Advances in the Study of 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865175-48-0)
The compound 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865175-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.
Recent studies have highlighted the role of 865175-48-0 as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The compound's benzothiazole core, coupled with the cyano and methanesulfonyl functional groups, contributes to its high binding affinity and selectivity. Structural-activity relationship (SAR) analyses have demonstrated that the prop-2-en-1-yl substituent enhances the compound's bioavailability and metabolic stability, making it a promising candidate for further drug development.
In vitro and in vivo experiments have shown that 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits significant anti-proliferative effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies reveal that the compound induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting the PI3K/AKT/mTOR signaling pathway. These findings suggest its potential as a multi-targeted therapeutic agent.
Additionally, recent pharmacokinetic studies have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable oral bioavailability and a relatively long half-life, which are critical for its clinical translation. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies.
In conclusion, 865175-48-0 represents a promising scaffold for the development of novel kinase inhibitors with applications in oncology and inflammation. Ongoing research is focused on optimizing its chemical structure to improve efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.
865175-48-0 (4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)